Cas no 1876764-45-2 (1,1-Difluoro-3-methoxypentan-2-amine)

• Product Name: 1,1-Difluoro-3-methoxypentan-2-amine
• CAS No: 1876764-45-2
• MF: C₆H₁₃F₂NO
• MW: 153.170328855515
• CID: 6609180
• PubChem ID: 130681890
• Update Time: 2025-06-24

1,1-Difluoro-3-methoxypentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1876764-45-2
• 1,1-difluoro-3-methoxypentan-2-amine
• EN300-1959790
• 1,1-Difluoro-3-methoxypentan-2-amine

• Inchi： 1S/C6H13F2NO/c1-3-4(10-2)5(9)6(7)8/h4-6H,3,9H2,1-2H3
• InChI Key： MZLDSMGNZPUVOH-UHFFFAOYSA-N
• SMILES： FC(C(C(CC)OC)N)F

Computed Properties

• Exact Mass: 153.09652036g/mol
• Monoisotopic Mass: 153.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-Difluoro-3-methoxypentan-2-amine

1,1-Difluoro-3-methoxypentan-2-amine (CAS No. 1876764-45-2): An Overview of a Promising Compound in Medicinal Chemistry

1,1-Difluoro-3-methoxypentan-2-amine (CAS No. 1876764-45-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated amines, which have shown promise in various biological and pharmaceutical contexts. The presence of fluorine atoms and a methoxy group imparts distinct chemical and biological properties, making it an intriguing candidate for further research and development.

The chemical structure of 1,1-Difluoro-3-methoxypentan-2-amine consists of a five-carbon backbone with two fluorine atoms attached to the first carbon and a methoxy group on the third carbon. The amine functional group is located on the second carbon, contributing to its reactivity and potential biological activity. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, while the methoxy group can influence its solubility and binding affinity to target proteins.

Recent studies have explored the potential applications of 1,1-Difluoro-3-methoxypentan-2-amine in various therapeutic areas. One notable area of interest is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs play crucial roles in signal transduction pathways and are involved in numerous physiological processes, including neurotransmission, immune responses, and hormone regulation. Research has shown that fluorinated amines can modulate GPCR activity with high selectivity and potency.

In addition to GPCRs, 1,1-Difluoro-3-methoxypentan-2-amine has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that this compound can modulate serotonin and dopamine systems, which are central to mood regulation. The unique combination of fluorine atoms and a methoxy group may enhance its ability to cross the blood-brain barrier and interact with specific neurotransmitter receptors.

The metabolic stability of 1,1-Difluoro-3-methoxypentan-2-amine is another important aspect that contributes to its potential as a therapeutic agent. Fluorine atoms are known to increase the resistance of molecules to metabolic degradation, thereby extending their half-life in vivo. This property is particularly valuable for drugs that require sustained exposure to achieve therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-Difluoro-3-methoxypentan-2-amine in various indications. Early results have been promising, with the compound showing favorable pharmacokinetic profiles and minimal adverse effects. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Beyond its therapeutic applications, 1,1-Difluoro-3-methoxypentan-2-amine has also been studied for its use as a chemical probe in academic research. Chemical probes are small molecules that can selectively bind to specific proteins or cellular targets, allowing researchers to study their functions in biological systems. The unique properties of this compound make it an excellent candidate for developing probes that can provide insights into complex biological processes.

In conclusion, 1,1-Difluoro-3-methoxypentan-2-amine (CAS No. 1876764-45-2) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure imparts favorable properties such as enhanced lipophilicity, metabolic stability, and selective binding affinity. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of focus for both academic researchers and pharmaceutical developers.